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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632

This technical guide provides a comprehensive overview of the health and safety information
available for Isovalerophenone (CAS No. 582-62-7). Designed for researchers, scientists, and
drug development professionals, this document consolidates key data on its chemical
properties, toxicological profile, and associated hazard classifications. Due to the limited
availability of specific toxicological studies on Isovalerophenone, data for structurally related
compounds, Valerophenone and Isophorone, have been included for comparative purposes.

Chemical and Physical Properties

Isovalerophenone, also known as 3-Methyl-1-phenyl-1-butanone, is a colorless to pale yellow
liquid. It is characterized by a fresh, fruity, and sweet odor. Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H140

Molecular Weight 162.23 g/mol

CAS Number 582-62-7

Appearance Colorless to pale yellow liquid

Boiling Point 72-74 °C at 3 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 99 °C (210.2 °F) - closed cup

Refractive Index

n20/D 1.512

Solubility

Insoluble in water; soluble in

alcohol and oils

Toxicological Information

Specific quantitative toxicological data for Isovalerophenone, such as LD50 values, are not
readily available in the public domain. Safety data sheets indicate that acute toxicity data has
not been determined for oral, dermal, or inhalation routes. Therefore, this section presents the
Globally Harmonized System (GHS) classification for Isovalerophenone and a comparative
summary of acute toxicity data for the structurally related compounds Valerophenone and
Isophorone.

GHS Hazard Classification for Isovalerophenone

Isovalerophenone is classified as an irritant. The aggregated GHS information from multiple
notifications to the ECHA C&L Inventory indicates the following hazard statements:
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Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

o Category 2 o

irritation irritation

Specific target organ toxicity — H335: May cause respiratory
] Category 3 o

single exposure irritation

Signal Word: Warning
Pictogram:

e Irritant (Exclamation Mark)

Comparative Acute Toxicity Data

The following table summarizes available acute toxicity data for Valerophenone and Isophorone
to provide context for the potential toxicity of Isovalerophenone.

Compound Test Species Route Value
Valerophenone LD50 Rat Oral > 5 g/kg
LD50 Rabbit Dermal > 5 g/kg

Isophorone LD50 Rat Oral 2,330 mg/kg
LD50 Rabbit Dermal 1,500 mg/kg

LC50 Rat Inhalation 7 mg/L/1h

Experimental Protocols

The hazard classifications for skin and eye irritation are determined through standardized
experimental protocols, typically following OECD guidelines. The general methodologies for
these tests are detailed below.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an animal,
typically an albino rabbit. Untreated skin on the same animal serves as a control.

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

» Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

o Application: 0.5 mL of the liquid test substance (or 0.5 g of a solid) is applied to a small patch
of skin (approximately 6 cm?) and covered with a gauze patch.

o Exposure: The exposure period is typically 4 hours.

o Observation: After removal of the patch and any residual test substance, the skin is
examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g.,
1, 24, 48, and 72 hours) for up to 14 days.

e Scoring: The severity of skin reactions is scored numerically to determine the level of
irritation.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or damage to the eye.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an
animal, typically an albino rabbit. The untreated eye serves as a control.

Methodology:

e Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.
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o Application: The test substance is instilled into the conjunctival sac of one eye after gently
pulling the lower eyelid away from the eyeball.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application. Observations may continue for up to 21 days to assess the reversibility of any
effects.

o Evaluation: The cornea, iris, and conjunctiva are evaluated and scored for opacity,
inflammation, redness, and swelling.

Metabolic and Signaling Pathways

Specific metabolic pathways for Isovalerophenone have not been detailed in the available
literature. However, as a xenobiotic ketone, it is anticipated to undergo metabolism primarily in
the liver, involving cytochrome P450 (CYP) enzymes.

Generalized Xenobiotic Ketone Metabolism

The metabolism of xenobiotics typically proceeds in two phases. Phase | reactions, primarily
catalyzed by CYP enzymes, introduce or expose functional groups. For a ketone like
Isovalerophenone, this could involve hydroxylation of the aromatic ring or the aliphatic side
chain. Phase Il reactions involve the conjugation of the modified compound with endogenous
molecules to increase water solubility and facilitate excretion.

Phase | Metabolism Phase Il Metabolism Excretion
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(Lipophilic)

Cytochrome P450
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Conjugation Enzymes
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A generalized metabolic pathway for a xenobiotic ketone.

Experimental and Logical Workflows
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The process of determining the health and safety profile of a chemical like Isovalerophenone
involves a series of experimental and logical steps. The following diagram illustrates a typical
workflow for assessing skin irritation.

Initial Assessment
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A tiered testing strategy for skin irritation assessment.

Other Toxicological Endpoints
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Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no specific data available in the reviewed literature regarding the genotoxicity,
carcinogenicity, or reproductive toxicity of Isovalerophenone. For the related compound
Isophorone, there is some evidence of hepatic and renal toxicity in animal studies following
chronic exposure. Studies on another related compound, Benzophenone-3, have suggested
potential reproductive toxicity in animal models, possibly due to endocrine-disrupting effects.
However, these findings cannot be directly extrapolated to Isovalerophenone without specific
studies.

Conclusion

Isovalerophenone is classified as a skin and eye irritant and may cause respiratory irritation.
While quantitative data on its acute toxicity is lacking, the available information warrants the
use of appropriate personal protective equipment, including gloves and eye protection, when
handling this compound. The absence of data on chronic toxicity, genotoxicity, carcinogenicity,
and reproductive toxicity highlights the need for further investigation to establish a complete
toxicological profile. The provided information on related compounds and standardized testing
protocols serves as a valuable resource for risk assessment and safe handling practices in a
research and development setting.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Isovalerophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672632#health-and-safety-information-for-
isovalerophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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